![molecular formula C7H5Cl2FO B1451232 3,6-Dichloro-2-fluorobenzyl alcohol CAS No. 916420-68-3](/img/structure/B1451232.png)
3,6-Dichloro-2-fluorobenzyl alcohol
Overview
Description
“3,6-Dichloro-2-fluorobenzyl alcohol” is a chemical compound used in laboratory settings . It is not recommended for use in food, drugs, pesticides, or biocidal products .
Molecular Structure Analysis
The molecular formula of “this compound” is C7H5Cl2FO . This compound contains a benzyl group (a benzene ring attached to a CH2 group) with chlorine and fluorine substituents .
Physical And Chemical Properties Analysis
“this compound” is a solid crystalline substance with a white appearance . The odor and other physical properties are not specified in the search results.
Scientific Research Applications
Eco-Friendly Synthesis
One application of halo-substituted benzyl alcohols, like 3,6-Dichloro-2-fluorobenzyl alcohol, involves eco-friendly synthesis methods. Saharan and Joshi (2016) demonstrated the synthesis of aromatic alcohols using biotransformation with Baker’s Yeast in glycerol-water mixtures. This approach highlights the potential of this compound in sustainable chemical synthesis processes (Saharan & Joshi, 2016).
Oxidation Reactions
Conte et al. (1998) explored the oxidation reactions of p-fluorobenzyl alcohol, finding that various oxidizing agents could produce a mixture of p-fluorobenzaldehyde and p-fluorobenzoic acid. This study suggests that similar compounds, like this compound, could undergo oxidation reactions to yield useful chemical derivatives (Conte et al., 1998).
Biotransformation in Environmental Contexts
Research by Verhagen et al. (1998) on a similar compound, 3,5-dichloro-p-anisyl alcohol, under anaerobic conditions, revealed its biotransformation to 3,5-dichloro-4-hydroxybenzyl alcohol and other products. This study implies that this compound could similarly undergo biotransformation, impacting environmental fate and microbial interactions (Verhagen et al., 1998).
Fluorophore Design in Biochemistry
In biochemistry, Richard et al. (2008) used para-aminobenzyl alcohol, a related compound, to design protease-sensitive fluorogenic probes. This indicates the potential of this compound in designing sensitive biochemical tools for detecting specific enzymes (Richard et al., 2008).
Metabolic Fate Studies
Research on the metabolic fate of fluorobenzyl alcohols in rats by Blackledge et al. (2003) indicated the formation of glycine conjugates and N-acetylcysteinyl conjugates in urine. This study suggests that this compound could also be metabolized similarly in biological systems, leading to specific metabolic products (Blackledge et al., 2003).
Safety and Hazards
This chemical is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing its dust, fume, gas, mist, vapors, or spray, and to use it only outdoors or in a well-ventilated area .
Mechanism of Action
Target of Action
It’s known that alcohols generally react with a variety of organic and inorganic compounds .
Mode of Action
3,6-Dichloro-2-fluorobenzyl alcohol, like other alcohols, can undergo a variety of reactions. These include conversion into alkyl halides, esters, and dehydration to yield alkenes
Biochemical Pathways
It’s known that alcohols can participate in various biochemical pathways due to their reactivity .
Result of Action
The compound’s reactivity suggests it could participate in various chemical reactions, potentially leading to a variety of molecular and cellular effects .
Biochemical Analysis
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of 3,6-Dichloro-2-fluorobenzyl alcohol can change over time. The compound’s stability and degradation are important factors to consider. It has been observed that this compound is relatively stable under standard laboratory conditions, but it can degrade over extended periods . Long-term exposure to the compound can lead to sustained changes in cellular function, particularly in in vitro studies.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound may have minimal effects, while at higher doses, it can exhibit toxic or adverse effects . Threshold effects have been observed, where a certain dosage level must be reached before significant biochemical or cellular changes occur. High doses of this compound can lead to toxicity, affecting liver and kidney function in animal models.
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through various mechanisms. It can interact with transporters and binding proteins that facilitate its movement across cellular membranes . The compound’s localization and accumulation within specific tissues can influence its biochemical effects. For example, its accumulation in the liver can enhance its metabolism and subsequent excretion.
Subcellular Localization
The subcellular localization of this compound is an important aspect of its activity and function. The compound can be directed to specific compartments or organelles within the cell through targeting signals or post-translational modifications . Its localization can affect its interactions with biomolecules and its overall biochemical effects. For instance, its presence in the endoplasmic reticulum can enhance its interaction with cytochrome P450 enzymes.
Properties
IUPAC Name |
(3,6-dichloro-2-fluorophenyl)methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5Cl2FO/c8-5-1-2-6(9)7(10)4(5)3-11/h1-2,11H,3H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VGTKYVUXLJVEPF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1Cl)CO)F)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5Cl2FO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701289901 | |
Record name | 3,6-Dichloro-2-fluorobenzenemethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701289901 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
916420-68-3 | |
Record name | 3,6-Dichloro-2-fluorobenzenemethanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=916420-68-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3,6-Dichloro-2-fluorobenzenemethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701289901 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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